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Compound of Interest

Compound Name: 2-Cyclopentyl-2-propanol
CAS No.: 1462-06-2
Cat. No.: B072893
Get Quote
. J

This guide provides a detailed comparison of the spectroscopic data for cyclopentanol and its
methylated derivatives: 1-methylcyclopentanol, 2-methylcyclopentanol, and 3-
methylcyclopentanol. The objective is to offer a comprehensive resource for researchers,
scientists, and professionals in drug development for the identification and characterization of
these compounds. The guide summarizes key data from Infrared (IR) Spectroscopy, Nuclear
Magnetic Resonance (NMR) Spectroscopy (*H and 13C), and Mass Spectrometry (MS) in
structured tables and provides detailed experimental protocols.

Spectroscopic Data Comparison

The following sections present a comparative analysis of the spectroscopic data for the
selected cyclopentyl alkanols.

IR spectroscopy is a powerful technique for identifying functional groups. The key vibrational
modes for cyclopentyl alkanols are the O-H stretch of the alcohol group and the C-H and C-O
stretches of the alkyl framework.
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1- 2- 3-
Functional Vibrational Cyclopentan  Methylcyclo Methylcyclo Methylcyclo
Group Mode ol (cm™1) ** pentanol pentanol pentanol
(cm™?) (cm™?) (cm™?) **
) 3600-3200 3600-3200 3600-3200
Stretching
O-H (Broad) ~3357[1] (\Vapor (\Vapor (\Vapor
roa
Phase)[1][2] Phase)[1] Phase)[1][3]
_ 2960-2850[1]  2960-2850[1]  2960-2850[1]
C-H (sp3) Stretching 3000-2840[1]
[4] [5] [6]
C-H (CH>) Bending ~1454[1] 1470-1450[1]  1470-1450[1]  1470-1450[1]
c-0 Stretching ~1078[1] 1050-1000[1]  1050-1000[1]  1050-1000[1]

IH NMR spectroscopy provides information about the chemical environment of hydrogen atoms

in a molecule. The chemical shifts (d) are reported in parts per million (ppm).

- 2- 3-
Proton Cyclopentanol
_ Methylcyclopent  Methylcyclopent  Methylcyclopent
Environment (ppm)
anol (ppm) anol (ppm) anol (ppm)
4.8 (broad
-OH ] ~1.3 (singlet) Variable Variable
singlet)[7]
-CH-OH 4.32 (quintet)[7] - ~3.9 (multiplet) ~4.1 (multiplet)
1.5-1.8 1.4-1.7 1.2-1.9 1.1-2.0
-CHa- (ring) : . . :
(multiplets)[7] (multiplets) (multiplets) (multiplets)
-CHs - 1.2 (singlet) ~1.0 (doublet) ~0.9 (doublet)

13C NMR spectroscopy provides information about the carbon skeleton of a molecule.
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1- 2- 3-
Carbon Cyclopentanol
_ Methylcyclopent  Methylcyclopent  Methylcyclopent
Environment (ppm)
anol (ppm) anol (ppm) anol (ppm)
C-OH 74.5[8] 83.9 78.1 725
_ 42.3,35.8,33.1,
Ring Carbons 35.5, 23.8[8] 415,241 929 43.8, 35.2, 31.7
-CHs - 29.8 16.5 20.7

Mass spectrometry provides information about the molecular weight and fragmentation pattern
of a molecule. The mass-to-charge ratio (m/z) of the most significant ions is reported.

1- 2- 3-
Cyclopentanol
lon Methylcyclopent  Methylcyclopent  Methylcyclopent
(m/z)
anol (m/z) anol (m/z) anol (m/z)
Molecular lon
M+ 86[1][9] 100[10][11] 100[5] 100
[M-H20]* 68[1] 82 82 82
Base Peak 57[9] 57 57 71

Experimental Protocols

The following are generalized protocols for obtaining the spectroscopic data presented.

Infrared (IR) Spectroscopy

o Objective: To identify the functional groups present in the molecule.
o Methodology:

o Sample Preparation: For liquid samples, a thin film is prepared by placing a drop of the
neat liquid between two salt plates (e.g., NaCl or KBr).

o Instrumentation: A Fourier Transform Infrared (FTIR) spectrometer is used.
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o Data Acquisition: A background spectrum of the empty salt plates is recorded and
automatically subtracted from the sample spectrum. The spectrum is typically scanned
over a range of 4000 to 400 cm™1,

o Data Analysis: The resulting spectrum, a plot of absorbance or transmittance versus
wavenumber (cm™1), is analyzed to identify characteristic absorption bands.[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy

o Objective: To determine the carbon-hydrogen framework of the molecule.
o Methodology:

o Sample Preparation: The sample is dissolved in a deuterated solvent (e.g., CDClIs), and a
small amount of a reference standard, typically tetramethylsilane (TMS), is added.

o Instrumentation: A high-field NMR spectrometer is used.

o Data Acquisition: Both *H and 3C NMR spectra are acquired. For 3C NMR, Distortionless
Enhancement by Polarization Transfer (DEPT) experiments can be performed to
differentiate between CH, CHz, and CHs groups.[8]

o Data Analysis: The chemical shifts, splitting patterns (for tH NMR), and number of signals
are analyzed to elucidate the structure.

Mass Spectrometry (MS)

e Objective: To determine the molecular weight and fragmentation pattern.
o Methodology:

o Sample Introduction: The sample is introduced into the mass spectrometer, often via gas
chromatography (GC-MS) for volatile compounds.

o lonization: Electron lonization (El) is a common method where the sample is bombarded
with a high-energy electron beam (typically 70 eV), leading to the formation of a molecular
ion ([M]*) and fragment ions.[1]
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o Mass Analysis: The ions are separated based on their mass-to-charge ratio (m/z) by a

mass analyzer.

o Data Analysis: The mass spectrum, a plot of relative abundance versus m/z, is analyzed.
The peak with the highest m/z often corresponds to the molecular ion, and the

fragmentation pattern provides structural clues.[1]

Visualization

The following diagram illustrates the general workflow for the spectroscopic analysis of

cyclopentyl alkanols.
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Caption: Workflow for the spectroscopic analysis and structural elucidation of cyclopentyl

alkanols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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